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Formulations

Abstract
Toluene diisocyanate (TDI) is a fundamental aromatic diisocyanate for the synthesis of a wide

range of polyurethane products. The reactivity and ultimate properties of these materials are

profoundly influenced by the isomeric composition of the TDI used. This technical guide

provides a detailed examination of the two most prevalent TDI mixtures: TDI (80/20) and TDI

(65/35), which are defined by the weight ratio of the 2,4- and 2,6-TDI isomers. This document is

intended for researchers, scientists, and professionals in the field of drug development and

polymer chemistry, offering a comparative analysis of their chemical properties, typical

applications, and the experimental methodologies used for their characterization.

Introduction
Toluene diisocyanate is produced through the phosgenation of toluenediamine. The nitration of

toluene yields a mixture of dinitrotoluene isomers, which are then hydrogenated to

toluenediamine (TDA). The subsequent reaction with phosgene produces TDI. The initial

nitration step largely dictates the final isomeric ratio of the TDI. The two primary isomers are

2,4-TDI and 2,6-TDI. The spatial arrangement of the isocyanate (-NCO) groups on the toluene

ring significantly impacts their reactivity, with the -NCO group at the 4-position of 2,4-TDI being

more reactive than the sterically hindered groups at the 2- and 6-positions.
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The most common commercial grade is TDI (80/20), an 80:20 weight ratio of 2,4-TDI to 2,6-

TDI. A less common variant, TDI (65/35), contains a higher proportion of the 2,6-isomer. This

guide will explore the technical distinctions between these two mixtures.

Isomeric Composition and Reactivity
The fundamental difference between TDI (80/20) and TDI (65/35) lies in their isomeric

distribution, which directly influences their reaction kinetics during polymerization.
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Caption: Isomeric composition of TDI (80/20) and TDI (65/35).

The 2,4-TDI isomer possesses -NCO groups with differential reactivity. The para-position (-

NCO at C4) is significantly more reactive than the ortho-position (-NCO at C2) due to reduced

steric hindrance. In contrast, the two -NCO groups of the 2,6-TDI isomer are sterically hindered

by the adjacent methyl group, resulting in lower and similar reactivities. Consequently, TDI
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(80/20), with its higher concentration of the more reactive 2,4-isomer, exhibits a faster overall

reaction rate compared to TDI (65/35). This has implications for processing parameters such as

cream time, gel time, and tack-free time in polyurethane foam production.

Physical and Chemical Properties
The isomeric ratio affects the physical properties of the TDI mixture, which are critical for

handling, storage, and processing.

Property TDI (80/20) TDI (65/35) Test Method

Appearance
Clear, pale yellow

liquid

Clear, pale yellow

liquid
Visual

NCO Content (% by

weight)
48.3 48.3 ASTM D5155

Purity (% minimum) 99.5 99.5 Gas Chromatography

Density @ 25°C

(g/cm³)
~1.22 ~1.22 ASTM D4659

Viscosity @ 25°C

(mPa·s)
~3 ~3 ASTM D4889

Vapor Pressure @

25°C (mmHg)
~0.025 ~0.025 ASTM E1194

Freezing Point (°C) ~13.5 - 14.5 ~5.5 - 7.5 ASTM D1493

Note: Values can vary slightly between manufacturers. The most significant difference is the

freezing point, with the higher 2,6-isomer content in TDI (65/35) depressing the freezing point.

Applications
The choice between TDI (80/20) and TDI (65/35) is dictated by the desired properties of the

final polyurethane product.

TDI (80/20): This is the workhorse of the flexible polyurethane foam industry. Its well-

balanced reactivity is ideal for producing a wide range of foams for furniture, bedding, and
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automotive seating. It is also used in the production of some coatings, adhesives, sealants,

and elastomers.

TDI (65/35): The higher content of the less reactive 2,6-isomer allows for a more controlled

reaction, which can be advantageous in certain specialty applications. It is often used in the

production of high-performance elastomers and coatings where a more uniform polymer

network is desired, potentially leading to improved mechanical properties. The slower

reactivity can also be beneficial in applications requiring a longer pot life.

Experimental Protocols
Accurate characterization of TDI and the resulting polyurethanes is crucial for quality control

and research and development.

Determination of NCO Content
The percentage of isocyanate groups (%NCO) is a critical parameter for determining the

stoichiometric ratio of reactants in polyurethane synthesis. The standard method is titration.
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Accurately weigh TDI sample
into an Erlenmeyer flask.

Add excess di-n-butylamine
in toluene solution.

Allow reaction to proceed
(TDI + Amine -> Urea).

Add isopropanol and
bromocresol green indicator.

Titrate the unreacted
di-n-butylamine with a

standardized solution of
hydrochloric acid (HCl).

Endpoint: Color change from
blue to yellow.

Calculate %NCO based on the
volume of HCl titrant used.

Click to download full resolution via product page

Caption: Workflow for determining %NCO via titration.

Methodology (ASTM D5155):

An accurately weighed sample of TDI is placed in an Erlenmeyer flask.
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A known excess of di-n-butylamine solution in toluene is added. The primary amine reacts

with the isocyanate groups to form urea.

The reaction is allowed to proceed to completion.

The unreacted di-n-butylamine is then back-titrated with a standardized solution of

hydrochloric acid.

An indicator, such as bromocresol green, is used to determine the endpoint of the titration.

The %NCO is calculated based on the amount of di-n-butylamine consumed by the TDI.

Isomer Ratio Analysis
Gas chromatography (GC) is the primary method for determining the isomeric ratio of TDI

mixtures.

Methodology:

A dilute solution of the TDI sample is prepared in a suitable solvent (e.g., toluene or

methylene chloride).

A small volume of the sample is injected into the gas chromatograph.

The sample is vaporized and carried by an inert gas through a capillary column.

The different isomers (2,4-TDI and 2,6-TDI) have different retention times in the column,

leading to their separation.

A detector, such as a flame ionization detector (FID), measures the amount of each isomer

as it elutes from the column.

The peak areas in the resulting chromatogram are proportional to the concentration of each

isomer, allowing for the calculation of the weight ratio.

Safety and Handling
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TDI is a hazardous substance and must be handled with extreme care. It is a potent respiratory

sensitizer and can cause severe irritation to the eyes, skin, and respiratory tract. All work with

TDI should be conducted in a well-ventilated area, preferably within a fume hood, and

appropriate personal protective equipment (PPE), including gloves, safety glasses, and

respiratory protection, must be worn. Consult the Safety Data Sheet (SDS) for detailed

handling and emergency procedures.

Conclusion
The selection between TDI (80/20) and TDI (65/35) is a critical decision in the formulation of

polyurethane materials. TDI (80/20) is the industry standard for flexible foams due to its optimal

reactivity profile. TDI (65/35) offers a more controlled reaction and is employed in specialty

applications where specific polymer network structures and performance characteristics are

required. A thorough understanding of their respective properties and the use of standardized

analytical techniques are essential for the successful development and application of TDI-

based polyurethanes.

To cite this document: BenchChem. [TDI (80/20) and TDI (65/35) mixture compositions and
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8661334#tdi-80-20-and-tdi-65-35-mixture-
compositions-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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